Cas no 6273-66-1 (3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine;hydrochloride)

• Product Name: 3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine;hydrochloride
• CAS No: 6273-66-1
• MF: C₁₆H₁₈ClNO₂
• MW: 291.772623538971
• CID: 957551
• PubChem ID: 54599192
• Update Time: 2025-04-19

3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine,hydrochloride
• 3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine
• hydrochloride
• NSC35636
• NSC-35636
• 3-(2H-1,3-Benzodioxol-5-yl)-1-phenylpropan-1-amine--hydrogen chloride (1/1)
• DTXSID00712671
• 6273-66-1
• 3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine;hydrochloride

• Inchi： 1S/C16H17NO2.ClH/c17-14(13-4-2-1-3-5-13)8-6-12-7-9-15-16(10-12)19-11-18-15;/h1-5,7,9-10,14H,6,8,11,17H2;1H
• InChI Key： BVNKZNQXZBZIRX-UHFFFAOYSA-N
• SMILES： Cl.O1COC2=CC=C(C=C12)CCC(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 255.12601
• Monoisotopic Mass: 291.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48
• LogP: 4.55020